Cas no 568570-06-9 (4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid)
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{4-[(2,4-dimethylphenyl)sulfonyl]piperazin-1-yl}-4-oxobutanoic acid
- 4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid
- 4-{4-[(2,4-dimethylbenzene)sulfonyl]piperazin-1-yl}-4-oxobutanoic acid
- 4-[4-(2,4-DIMETHYLBENZENESULFONYL)PIPERAZIN-1-YL]-4-OXOBUTANOICACID
- Z55148694
- 568570-06-9
- AKOS000116950
- EN300-08251
-
- Inchi: 1S/C16H22N2O5S/c1-12-3-4-14(13(2)11-12)24(22,23)18-9-7-17(8-10-18)15(19)5-6-16(20)21/h3-4,11H,5-10H2,1-2H3,(H,20,21)
- InChI Key: LPEIOVWARWTGQC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1C)(N1CCN(C(CCC(=O)O)=O)CC1)(=O)=O
Computed Properties
- Exact Mass: 354.12494298Da
- Monoisotopic Mass: 354.12494298Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 564
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 103Ų
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1552651-1g |
4-(4-((2,4-Dimethylphenyl)sulfonyl)piperazin-1-yl)-4-oxobutanoic acid |
568570-06-9 | 98% | 1g |
¥2390.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1552651-5g |
4-(4-((2,4-Dimethylphenyl)sulfonyl)piperazin-1-yl)-4-oxobutanoic acid |
568570-06-9 | 98% | 5g |
¥8659.00 | 2024-05-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14096-1G |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid |
568570-06-9 | 95% | 1g |
¥ 1,716.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14096-5G |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid |
568570-06-9 | 95% | 5g |
¥ 5,273.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN14096-10G |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid |
568570-06-9 | 95% | 10g |
¥ 7,900.00 | 2023-04-06 | |
| 1PlusChem | 1P019JGS-50mg |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid |
568570-06-9 | 90% | 50mg |
$140.00 | 2023-12-16 | |
| 1PlusChem | 1P019JGS-100mg |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid |
568570-06-9 | 90% | 100mg |
$178.00 | 2023-12-16 | |
| 1PlusChem | 1P019JGS-250mg |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid |
568570-06-9 | 90% | 250mg |
$231.00 | 2023-12-16 | |
| 1PlusChem | 1P019JGS-500mg |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid |
568570-06-9 | 90% | 500mg |
$386.00 | 2023-12-16 | |
| 1PlusChem | 1P019JGS-1g |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid |
568570-06-9 | 90% | 1g |
$521.00 | 2023-12-16 |
4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid
4-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic Acid (CAS No. 568570-06-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry
4-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid (CAS No. 568570-06-9) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, also known as DMBS-Piperazine Butyric Acid, has garnered attention due to its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of this compound.
Chemical Structure and Physical Properties
The molecular formula of 4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid is C17H23N3O5S, with a molecular weight of 373.45 g/mol. The compound features a piperazine ring functionalized with a 2,4-dimethylbenzenesulfonyl group and a butyric acid moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule.
The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water and dimethyl sulfoxide (DMSO). Its melting point is around 195°C to 197°C. The solubility and melting point characteristics make it suitable for various applications in pharmaceutical research and development.
Synthesis Methods
The synthesis of 4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid has been reported using several methodologies. One common approach involves the reaction of 2,4-dimethylbenzenesulfonyl chloride with piperazine to form the corresponding sulfonamide intermediate. This intermediate is then coupled with 4-bromobutyric acid using a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC).
The synthetic route can be summarized as follows:
- Synthesis of the Sulfonamide Intermediate: 2,4-Dimethylbenzenesulfonyl chloride reacts with piperazine in a polar solvent such as dichloromethane (DCM) to form the sulfonamide intermediate.
- Coupling Reaction: The sulfonamide intermediate is then coupled with 4-bromobutyric acid using EDC or DCC in the presence of a base like triethylamine (TEA) to yield the final product.
This synthetic method provides high yields and purity, making it suitable for large-scale production in industrial settings.
Biological Activities and Applications
4-[4-(2,4-Dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid has been studied for its potential biological activities, particularly in the context of medicinal chemistry. Recent research has highlighted its role as a potent inhibitor of specific enzymes and receptors involved in various disease pathways.
In vitro studies have shown that this compound exhibits significant inhibitory activity against protein kinases such as cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3 beta (GSK3β). These kinases are implicated in cell cycle regulation and signal transduction pathways, making them attractive targets for cancer therapy.
Furthermore, the compound has demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results have shown promising outcomes, with patients experiencing reduced inflammation and improved quality of life.
Potential Therapeutic Applications
The diverse biological activities of 4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid make it a valuable candidate for various therapeutic applications. Some potential areas include:
- Cancer Therapy: As an inhibitor of CDK2 and GSK3β, this compound can be used to target cancer cells by disrupting cell cycle progression and inducing apoptosis.
- Inflammatory Diseases: Its anti-inflammatory properties make it suitable for treating conditions like rheumatoid arthritis and inflammatory bowel disease by reducing cytokine production.
- Neurodegenerative Disorders: The compound's ability to modulate GSK3β activity may have implications for neurodegenerative diseases such as Alzheimer's disease, where GSK3β plays a role in tau protein phosphorylation.
- Metabolic Disorders: By affecting signaling pathways involved in glucose metabolism, this compound may have potential applications in treating diabetes and related metabolic disorders.
Conclusion
In conclusion, 4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid (CAS No. 568570-06-9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure confers valuable biological activities that make it an attractive candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data becomes available from clinical trials, this compound may play a crucial role in advancing treatments for cancer, inflammatory diseases, neurodegenerative disorders, and metabolic conditions.
568570-06-9 (4-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-4-oxobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)